![molecular formula C17H17FN2O3S B2494788 1-(2-(2-fluorophenoxy)acetyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide CAS No. 1448051-15-7](/img/structure/B2494788.png)
1-(2-(2-fluorophenoxy)acetyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related azetidine derivatives and their binding properties have been a subject of study due to their potential applications. For example, Doll et al. (1999) discussed the synthesis and in vivo binding properties of a fluoro derivative of a similar compound for positron emission tomography (PET) imaging of central nicotinic acetylcholine receptors (nAChRs) (Doll et al., 1999). Another example includes the work by Van Hende et al. (2009), who evaluated synthetic strategies towards 3-fluoroazetidine-3-carboxylic acid, highlighting the methodologies and challenges in synthesizing such fluorinated beta-amino acids (Van Hende et al., 2009).
Molecular Structure Analysis
Koren et al. (1998) examined the molecular structures of various azetidine derivatives, including their affinity for nAChRs through modifications on the pyridine segment, demonstrating how structural changes affect binding affinity and molecular geometry (Koren et al., 1998).
Chemical Reactions and Properties
Konovalova et al. (2014) explored the reactions of N-phenyl(benzylidene, phenoxy)acetyl-1,4-benzoquinone imines with sodium azide, providing insights into the reactivity and potential chemical transformations of related compounds (Konovalova et al., 2014).
properties
IUPAC Name |
1-[2-(2-fluorophenoxy)acetyl]-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O3S/c18-14-5-1-2-6-15(14)23-11-16(21)20-9-12(10-20)17(22)19-8-13-4-3-7-24-13/h1-7,12H,8-11H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDVVSYMZJDXBPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)COC2=CC=CC=C2F)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(2-fluorophenoxy)acetyl)-N-(thiophen-2-ylmethyl)azetidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.